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Compound of Interest

Compound Name: 2-Hydroxyheptanal

Cat. No.: B095475

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the synthesis of 2-hydroxyheptanal, a
valuable chiral building block for research and development in the pharmaceutical and life
sciences sectors. While specific literature on the direct synthesis and biological role of 2-
hydroxyheptanal is limited, this document outlines a robust and well-established synthetic
strategy. The methodologies presented are based on analogous transformations of similar
substrates, providing a strong foundation for its successful preparation in a laboratory setting.

Introduction

Alpha-hydroxy aldehydes are a class of organic compounds characterized by a hydroxyl group
on the carbon atom adjacent to the aldehyde functionality. This unique structural motif imparts
both nucleophilic (from the hydroxyl group) and electrophilic (from the aldehyde) properties,
making them versatile intermediates in organic synthesis.[1] The presence of a chiral center at
the C2 position further enhances their utility in the stereoselective synthesis of complex
molecules, a critical aspect of modern drug discovery.[2] Aldehydes, in general, play significant
roles in various biological processes and are often implicated in cellular signaling and oxidative
stress.[3][4][5] The aldehyde dehydrogenase (ALDH) superfamily of enzymes is crucial in
metabolizing aldehydes to mitigate their potential toxicity.[5][6][7] While the specific biological
activities of 2-hydroxyheptanal have not been extensively reported, its structure suggests
potential interactions with biological systems that warrant further investigation.
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Proposed Synthetic Pathway

A reliable and stereocontrolled route to 2-hydroxyheptanal involves a two-step sequence
starting from the readily available terminal alkene, 1-heptene. This strategy leverages the
power of asymmetric catalysis to introduce the desired stereochemistry, followed by a selective

oxidation.

Overall Reaction:

Sharpless Asymmetric
1-Heptene Dihydroxylation =((R)- or (S)-Heptane-l,z-dioD Selective Oxidation =((R)- or (S)-2-HydroxyheptanaD

Reactants

1-Heptene

Reagents \ Product

AD-mix-a or AD-mix-[3 .
(OsO4 cat., K3Fe(CN)6, K2CO3, ligand) (S)- or (R)-Heptane-1,2-diol

t-BuOH/H20
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Reactant

(R)- or (S)-Heptane-1,2-diol

Reagents \ Product

Dess-Martin Periodinane (DMP) (R)- or (S)-2-Hydroxyheptanal

Dichloromethane (DCM)

Heptanal

Base or Organocatalyst

(Enamine/EnoIate Intermediate)

Oxidizing Agent (e.g., DMDO)

Oxidation

(Z-HydroxyheptanaD

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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